3-(3,4-dimethoxyphenyl)-2-((3-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-[(3-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H19FN2O3S2/c1-26-17-7-6-15(11-18(17)27-2)24-20(25)19-16(8-9-28-19)23-21(24)29-12-13-4-3-5-14(22)10-13/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key: NQZIHLCLYSGZPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC4=CC(=CC=C4)F)OC
• Molecular Formula: C21H19FN2O3S2
• Molecular Weight: 430.5 g/mol
• CAS No.: 877656-14-9

Description

3-(3,4-dimethoxyphenyl)-2-((3-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H19FN2O3S2 and its molecular weight is 430.51. The purity is usually 95%.
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Scientific Research Applications

Nuclear Magnetic Resonance (NMR) Studies

NMR studies have been a crucial application area, with compounds like bicyclic thiophene derivatives being explored for their unique spin coupling characteristics. Such studies enhance our understanding of molecular structures and dynamics, which is essential for drug design and material science (Hirohashi, Inaba, & Yamamoto, 1975).

Antiviral and Antimicrobial Activities

Research has demonstrated the potential of pyrimidin-4(3H)-one derivatives in inhibiting viral reproduction, particularly against the human immunodeficiency virus (HIV-1), showcasing their promise as antiviral agents (Novikov, Ozerov, Sim, & Buckheit, 2004). Additionally, antibacterial and antifungal activities have been identified in new derivatives, highlighting their potential in combating infectious diseases (Kahveci, Doğan, Menteşe, Sellitepe, & Kart, 2020).

Anticancer Research

A series of derivatives have been prepared with the aim of targeting vascular disruption and inhibiting angiogenesis, key processes in cancer progression. These studies reveal the compounds' potential as anticancer drugs, with specific derivatives identified as promising candidates for further research due to their cytotoxicity against cancer cells and impact on microtubule dynamics (Gold, Köhler, Lanzloth, Andronache, Anant, Dandawate, Biersack, & Schobert, 2020).

Fluorescent Probes and Detection Techniques

Developing fluorescent probes for selective discrimination of toxic and biologically active compounds is another significant application. These probes, designed for high sensitivity and selectivity, enable the detection and study of important biological and environmental substances (Wang, Han, Jia, Zhou, & Deng, 2012).